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Compound of Interest

5-(2-Bromoacetyl)-2-
Compound Name:
hydroxybenzaldehyde

Cat. No.: B115002

For researchers and professionals in drug development, the efficient synthesis of key
intermediates is paramount. 5-(2-Bromoacetyl)-2-hydroxybenzaldehyde is a crucial building
block in the synthesis of several important pharmaceutical compounds, including the long-
acting 32-adrenoceptor agonist, salmeterol. This guide provides a comparative analysis of the
primary synthetic routes to this intermediate, offering a side-by-side look at their
methodologies, yields, and purities, supported by detailed experimental protocols.

Comparison of Synthesis Methods

Two principal synthetic strategies for 5-(2-Bromoacetyl)-2-hydroxybenzaldehyde have been
reported: a multi-step synthesis involving a Fries rearrangement and a more direct one-pot
Friedel-Crafts acylation. The choice of method can significantly impact the overall efficiency,

scalability, and cost of the synthesis.

Method 1: Multi-Step .
Method 2: One-Pot Friedel-

Parameter Synthesis via Fries .
Crafts Acylation
Rearrangement
Starting Material Salicylaldehyde Salicylaldehyde
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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